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Chemical & Pharmacological Profile

The following table summarizes the key identified properties of Propiomazine and its maleate salt [1] [2] [3].

Property

Details

Free Base
(Propiomazine)

Maleate Salt
(Propiomazine Maleate)

Solubility (Free Base)

Mechanism of Action

Primary Research Use

Protein Binding

CAS: 362-29-8; Molecular Formula: C20H24N20S; Molecular Weight:
340.48 g/mol [3] [4] [5]

CAS: 3568-23-8; Molecular Formula: C24H2sN20sS; Molecular Weight:
456.56 g/mol [2] [3]

0.454 mg/L in water (predicted); soluble in DMSO (83.33 mg/mL) [5] [4]

Antagonist at Histamine H1 receptor, Dopamine receptors, Serotonin
receptors (5-HT2A, 5-HT2C), Muscarinic receptors, and Alpha-1 adrenergic
receptor [5].

Orally active agent with sedative and antihistamine effects, used in
research for insomnia [4] [5].

819% [5].
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Inferred Storage & Handling Guidelines

In the absence of direct stability data for Propiomazine Maleate, these guidelines are based on general

laboratory practices and stability information for chemically related compounds (phenothiazine

antipsychotics) [6].

Recommended . . .

Parameter . Rationale & Supporting Evidence

Condition

Temperature -20°C (desiccated) Standard for long-term storage of small molecule APIs.
"Store in a cool, dry place" is a general pharmaceutical rule
[4].

Light Protect from light A stability study on similar phenothiazine antipsychotics
(e.g., chlorpromazine, levomepromazine) found that the
absence of light was a critical factor preventing
degradation [6].

Atmosphere Inert atmosphere Phenothiazines are susceptible to oxidation. Storing under

(e.g., N2) an inert gas can significantly enhance stability.
Solvent for DMSO (freshly The free base is readily soluble in DMSO. Using dry DMSO

Stock Solutions  opened, anhydrous) prevents hydrolysis during storage [4].

Adapted Experimental Protocol for Stability
Assessment

While a protocol for Propiomazine Maleate is not available, you can adapt the following methodology from
a recent study on the stability of similar phenothiazines in oral fluid, using a dried spot technique and GC-

MS/MS analysis [6]. The workflow is as follows:
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Start Stability Assessment

'

Prepare DSS Samples
(Fortify with Propiomazine)

'

Store under Test Conditions
(Temp, Light, Preservatives)

:

Analyze via GC-MS/MS
at Time Intervals

:

Compare Peak Area/Height
to Time Zero

'

Determine Degradation Rate
and Optimal Conditions

Click to download full resolution via product page
Detailed Steps:

e Sample Preparation:

o Prepare a stock solution of Propiomazine Maleate in a suitable solvent (e.g., methanol).
o Fortify a blank biological matrix (e.g., plasma, buffer) or apply directly to filter paper (e.g.,

Whatman 903) to create Dried Sample Spots (DSS) [6].
o Allow spots to dry completely at room temperature in a fume hood.

o Stability Study Design (DOE Approach): Systematically test factors that influence stability [6]:

o Temperature: -20°C (long-term), 4°C (refrigerated), 25°C (room temp).
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o Light: Store samples in amber vials/wrap (absent) vs. clear vials (present).

o Preservatives/Antioxidants: Add low concentrations (e.g., 0.1% w/v) of ascorbic acid to a
subset of samples. A study on other phenothiazines found ascorbic acid superior to sodium
fluoride or sodium azide [6].

o Time: Analyze samples immediately (T=0) and after set intervals (e.g., 1, 3, 7, 14, 30 days).

e Analysis and Data Interpretation:

[e]

Extract analytes from DSS or matrix with an organic solvent.

Analyze using a validated GC-MS/MS or LC-MS/MS method [6].

Monitor the peak area or height of the parent drug. A significant decrease over time indicates
instability.

Compare the response under different conditions to identify the most stable configuration.

o

o

[¢]

Frequently Asked Questions (FAQS)

Q1: What is the key difference between Propiomazine Hydrochloride and Maleate? The primary
difference is solubility. The hydrochloride salt has extremely high water solubility (>1 g/mL), whereas
the maleate salt has a much lower solubility (3.8 mg/mL). The higher solubility of the HCI salt contributes

to its higher bioavailability, which is why it was approved for medical use over the maleate salt [1] [7].

Q2: Are there any known major degradation products or pathways for Propiomazine? The search
results do not specify the degradation products of Propiomazine. However, as a phenothiazine derivative, it is
likely susceptible to oxidation and photodegradation. It is recommended to use inert atmospheres and

light-protected storage to minimize these pathways [6].

Q3: What is the best practice for preparing a stock solution for in vivo studies? For the free base,
DMSO is a suitable solvent. A typical protocol suggests preparing a stock solution in DMSO at a
concentration of 83.33 mg/mL (244.74 mM). This stock can be stored at -20°C for one month or -80°C for

six months, with aliquoting to avoid freeze-thaw cycles [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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